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Compound of Interest

Compound Name: Pentabromophenol

Cat. No.: B1679275 Get Quote

Essential Safety and Handling Guide for
Pentabromophenol
For researchers, scientists, and drug development professionals, the safe handling of

chemicals is paramount. This guide provides immediate and essential safety protocols,

operational plans, and disposal procedures for Pentabromophenol.

Chemical Identifier:

Name Pentabromophenol

Synonyms 2,3,4,5,6-Pentabromophenol, Perbromophenol

CAS Number 608-71-9

Molecular Formula C₆HBr₅O

Molecular Weight 488.59 g/mol

Appearance Beige-to-brown powder[1]

Hazard Summary:

Pentabromophenol is a hazardous substance that requires strict safety measures. It is

classified as toxic if swallowed, in contact with skin, or if inhaled.[2][3] It also causes skin and

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1679275?utm_src=pdf-interest
https://www.benchchem.com/product/b1679275?utm_src=pdf-body
https://www.benchchem.com/product/b1679275?utm_src=pdf-body
https://www.inchem.org/documents/icsc/icsc/eics1564.htm
https://www.benchchem.com/product/b1679275?utm_src=pdf-body
https://www.capotchem.cn/doc/msds_608-71-9.do
https://aksci.com/sds/H194_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679275?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


serious eye irritation and may cause respiratory irritation.[2][3]

GHS Classification Hazard Statement

Acute Toxicity, Oral (Category 3) H301: Toxic if swallowed

Acute Toxicity, Dermal (Category 3) H311: Toxic in contact with skin[4]

Acute Toxicity, Inhalation (Category 3) H331: Toxic if inhaled

Skin Irritation (Category 2) H315: Causes skin irritation[2][3]

Eye Irritation (Category 2A) H319: Causes serious eye irritation[2][3]

Specific target organ toxicity — single exposure

(Category 3), Respiratory system
H335: May cause respiratory irritation[3]

Hazardous to the aquatic environment, acute

hazard (Category 1)
H400: Very toxic to aquatic life[2][3]

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory to prevent exposure.
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Body Area Required PPE

Eye/Face

Chemical splash-resistant safety glasses or

goggles with side protection.[3] A face shield

may be appropriate in some workplaces.[3]

Hands

Wear chemically compatible gloves.[4][5] The

specific glove material should be selected based

on an evaluation of the workplace hazards,

duration of use, and the glove's chemical

resistance.

Body

Protective clothing must be selected based on

the workplace hazards.[3] This includes a lab

coat or chemical-resistant suit. Immediately

remove any clothing that becomes

contaminated.[4]

Respiratory

For nuisance exposures, use a type P95 (US) or

type P1 (EU EN 143) particle respirator. For

higher-level protection, use type OV/AG/P99

(US) or type ABEK-P2 (EU EN 143) respirator

cartridges.[2] Use respirators and components

tested and approved under appropriate

government standards such as NIOSH (US) or

CEN (EU).[2]

Emergency Procedures
Immediate action is critical in the event of exposure.
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, provide artificial respiration.[4] Keep the

person warm and at rest. Seek immediate

medical attention.[4][6]

Skin Contact

Immediately remove all contaminated clothing.

[4] Wash the affected area thoroughly with soap

and plenty of water.[2][4] Seek immediate

medical attention.

Eye Contact

Rinse cautiously with water for at least 15

minutes.[2] Remove contact lenses if present

and easy to do. Continue rinsing.[2] Seek

immediate medical attention from an

ophthalmologist.

Ingestion

Do not induce vomiting.[7] If the person is

conscious, rinse their mouth with water.[2][6]

Never give anything by mouth to an

unconscious person.[2] Seek immediate medical

attention.[2][3]

Handling and Disposal Plan
A systematic approach to handling and disposal is essential to maintain a safe laboratory

environment.

Handling:

Use only in a well-ventilated area or outdoors.[3][4]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2][4]

Wash hands thoroughly after handling.[3]

Do not eat, drink, or smoke when using this product.[3]
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Keep away from foodstuffs, beverages, and feed.[4]

Store in a locked-up, well-ventilated place. Keep the container tightly closed.

Spill Management:

Evacuate personnel to a safe area.

Wear appropriate PPE as outlined above.

Avoid dust formation.[2]

Sweep up the spilled substance and place it into a suitable, closed container for disposal.[1]

[2]

Do not let the product enter drains.[2]

Disposal:

Disposal must be made according to official regulations.[8]

Consult state, local, or national regulations to ensure proper disposal.[8]

Contact a licensed professional waste disposal service to dispose of this material.[6]

Contaminated packaging should be disposed of in the same manner as the product.

Safe Handling Workflow for Pentabromophenol
The following diagram outlines the procedural flow for safely handling Pentabromophenol
from receipt to disposal.
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Caption: Workflow for the safe handling of Pentabromophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ICSC 1564 - PENTABROMOPHENOL [inchem.org]

2. capotchem.cn [capotchem.cn]

3. aksci.com [aksci.com]

4. agilent.com [agilent.com]

5. blog.storemasta.com.au [blog.storemasta.com.au]

6. Pentabromophenol | C6Br5OH | CID 11852 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. chemistry.unm.edu [chemistry.unm.edu]

8. nextsds.com [nextsds.com]

To cite this document: BenchChem. [Personal protective equipment for handling
Pentabromophenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679275#personal-protective-equipment-for-
handling-pentabromophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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